4'-Methoxy-alpha-pyrrolidinopropiophenone
4'-Methoxy-alpha-pyrrolidinopropiophenone
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C15-HSL is a product of Y. pseudituberculosis.
Brand Name:
Vulcanchem
CAS No.:
182359-66-6
VCID:
VC0182312
InChI:
InChI=1S/C19H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(21)20-17-15-16-23-19(17)22/h17H,2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCCCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C19H35NO3
Molecular Weight:
325.5 g/mol
4'-Methoxy-alpha-pyrrolidinopropiophenone
CAS No.: 182359-66-6
Main Products
VCID: VC0182312
Molecular Formula: C19H35NO3
Molecular Weight: 325.5 g/mol
| CAS No. | 182359-66-6 |
|---|---|
| Product Name | 4'-Methoxy-alpha-pyrrolidinopropiophenone |
| Molecular Formula | C19H35NO3 |
| Molecular Weight | 325.5 g/mol |
| IUPAC Name | N-(2-oxooxolan-3-yl)pentadecanamide |
| Standard InChI | InChI=1S/C19H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(21)20-17-15-16-23-19(17)22/h17H,2-16H2,1H3,(H,20,21) |
| Standard InChIKey | QJWOQBGBEFNYKB-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCC(=O)NC1CCOC1=O |
| Canonical SMILES | CCCCCCCCCCCCCCC(=O)NC1CCOC1=O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C15-HSL is a product of Y. pseudituberculosis. |
| Synonyms | 4'-M-alpha-PP 4'-methoxy-alpha-pyrrolidinopropiophenone MOPPP cpd |
| PubChem Compound | 11602283 |
| Last Modified | Nov 11 2021 |
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